Cas no 2243510-59-8 (2-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid
• CAS No: 2243510-59-8
• MF: C₂₅H₂₄N₂O₄S
• MW: 448.534065246582
• CID: 6430006
• PubChem ID: 165718620
• Update Time: 2025-05-21

2-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid
• EN300-6492520
• 2243510-59-8

• Inchi： 1S/C25H24N2O4S/c28-23(29)22-15-32-24(26-22)27(16-8-2-1-3-9-16)25(30)31-14-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,15-16,21H,1-3,8-9,14H2,(H,28,29)
• InChI Key： HCGQDLIGNVGPER-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCCCC1

Computed Properties

• Exact Mass: 448.14567842g/mol
• Monoisotopic Mass: 448.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 108Ų

Additional information on 2-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid

Introduction to Compound CAS No. 2243510-59-8: 2-[Cyclohexyl({[(9H-Fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic Acid

The compound with CAS No. 2243510-59-8, known as 2-[Cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced chemical systems. The molecule consists of a thiazole ring, a heterocyclic aromatic compound, which serves as the central framework. Attached to this thiazole ring is a cyclohexyl group, which introduces steric bulk and enhances the molecule's stability. Additionally, the presence of a fluorenylmethoxycarbonyl (Fmoc) group adds complexity to the structure, making it a valuable component in various chemical reactions and material assemblies.

Recent studies have highlighted the importance of this compound in the development of novel materials with tailored properties. For instance, researchers have explored its role in creating advanced polymers and self-assembling monolayers. The Fmoc group, being a well-known protecting group in peptide synthesis, has been utilized to control the reactivity of the molecule during synthesis. This has enabled chemists to design more efficient synthetic pathways for complex molecules, including those with potential pharmaceutical applications.

The synthesis of this compound involves a series of carefully orchestrated reactions that highlight the versatility of modern organic chemistry techniques. The starting material is typically a simple thiazole derivative, which undergoes functionalization to introduce the cyclohexyl and Fmoc groups. The reaction conditions are optimized to ensure high yields and purity, which are critical for downstream applications. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

In terms of chemical properties, this compound exhibits remarkable thermal stability and resistance to degradation under harsh conditions. These characteristics make it an ideal candidate for use in high-performance materials such as thermoplastics and high-temperature resistant coatings. Moreover, its electronic properties have been studied extensively, revealing its potential as a building block for organic semiconductors and optoelectronic devices.

The application of this compound extends beyond materials science into the realm of drug discovery. The thiazole ring is a known pharmacophore in medicinal chemistry, and the addition of the Fmoc group introduces new functionalities that can enhance bioavailability and target specificity. Researchers have explored its potential as an inhibitor of key enzymes involved in disease pathways, such as kinases and proteases. Initial studies have shown promising results, with the compound demonstrating selective binding to its target proteins.

In conclusion, CAS No. 2243510-59-8 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and versatile functional groups make it a valuable tool for scientists seeking to develop innovative materials and therapeutic agents. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping the future of chemical science.